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Compound of Interest

Compound Name: 1,6-Heptanediol

Cat. No.: B088102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1,6-Heptanediol, a linear diol with the chemical formula C₇H₁₆O₂, is a versatile chemical

intermediate with applications in various fields, including polymer synthesis and as a building

block in the development of novel pharmaceutical agents. Its bifunctional nature, possessing

two hydroxyl groups, allows it to participate in a range of chemical reactions, making a

thorough understanding of its chemical properties essential for its effective utilization. This

guide provides a comprehensive overview of the known chemical and physical properties of

1,6-Heptanediol, detailed experimental protocols for their determination, and a visualization of

key reaction pathways.

Chemical and Physical Properties
The physicochemical properties of 1,6-Heptanediol are summarized in the table below. It is

important to note that some of the presented data are estimates based on computational

models and data from similar compounds.
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Property Value

Molecular Formula C₇H₁₆O₂

Molecular Weight 132.20 g/mol

CAS Number 13175-27-4

Appearance White crystalline solid or colorless liquid

Melting Point ~42 °C (estimate)

Boiling Point ~233 °C (estimate)

Density ~0.96 g/cm³ (estimate)

Solubility Soluble in water and polar organic solvents

Refractive Index ~1.450 (estimate)

Spectroscopic Data
While specific spectra for 1,6-Heptanediol are not readily available in public databases, the

expected spectroscopic features can be inferred from closely related structures like 1,6-

Hexanediol and 1,7-Heptanediol.

¹H NMR (Proton Nuclear Magnetic Resonance): The ¹H NMR spectrum is expected to show

a triplet corresponding to the methyl protons, a multiplet for the methine proton adjacent to

the hydroxyl group, and a series of multiplets for the methylene protons along the carbon

chain. The protons of the hydroxyl groups will appear as a broad singlet, the chemical shift of

which is dependent on concentration and solvent.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): The ¹³C NMR spectrum will display

distinct signals for each of the seven carbon atoms in the molecule, with the carbons

attached to the hydroxyl groups appearing at a lower field.

IR (Infrared) Spectroscopy: The IR spectrum will be characterized by a broad absorption

band in the region of 3200-3600 cm⁻¹ due to the O-H stretching of the hydroxyl groups.

Strong C-H stretching vibrations will be observed around 2850-3000 cm⁻¹, and C-O

stretching will appear in the 1050-1150 cm⁻¹ region.
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Key Chemical Reactions
1,6-Heptanediol undergoes reactions typical of primary and secondary alcohols. Two

significant reactions are its oxidation to a carboxylic acid and its use as a monomer in

polymerization reactions.

Oxidation of 1,6-Heptanediol
The primary and secondary hydroxyl groups of 1,6-Heptanediol can be oxidized to the

corresponding carboxylic acid, heptanoic acid, using strong oxidizing agents such as

potassium permanganate (KMnO₄) or chromic acid (H₂CrO₄).[1] The reaction proceeds via an

aldehyde intermediate which is further oxidized to the carboxylic acid.[2][3]

1,6-Heptanediol Heptanal[O] Heptanoic Acid[O]
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Caption: Oxidation pathway of 1,6-Heptanediol to Heptanoic Acid.

Polyurethane Synthesis
1,6-Heptanediol can serve as a diol monomer in the synthesis of polyurethanes.[4] The

reaction involves a polyaddition with a diisocyanate, such as methylene diphenyl diisocyanate

(MDI) or toluene diisocyanate (TDI), to form the characteristic urethane linkages.[4][5]
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Caption: General scheme for polyurethane synthesis.
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Experimental Protocols
Determination of Melting Point
Objective: To determine the temperature at which 1,6-Heptanediol transitions from a solid to a

liquid.

Materials:

Melting point apparatus (e.g., Mel-Temp or similar)[6]

Capillary tubes (sealed at one end)[7]

1,6-Heptanediol sample

Spatula

Mortar and pestle (optional, for finely powdering the sample)

Procedure:

Ensure the 1,6-Heptanediol sample is dry and finely powdered. If necessary, gently crush

the crystals using a mortar and pestle.[8]

Pack a small amount of the powdered sample into the open end of a capillary tube to a

height of 2-3 mm. Tap the sealed end of the tube gently on a hard surface to compact the

sample.[7]

Place the capillary tube into the heating block of the melting point apparatus.[6]

Set the apparatus to heat at a rate of 10-15 °C per minute for a preliminary, approximate

melting point determination.

Observe the sample through the magnifying lens. Record the temperature at which the first

drop of liquid appears and the temperature at which the entire sample has melted. This is the

melting point range.[9]

Allow the apparatus to cool.
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For a more accurate determination, repeat the process with a fresh sample, heating at a

much slower rate (1-2 °C per minute) as the temperature approaches the previously

determined approximate melting point.[6]

Record the precise melting point range. A narrow range (0.5-1 °C) is indicative of a pure

compound.[6]

Determination of Boiling Point (Micro Method)
Objective: To determine the temperature at which the vapor pressure of liquid 1,6-Heptanediol
equals the atmospheric pressure.

Materials:

Thiele tube or a small test tube with a side arm[10]

Thermometer

Small test tube (ignition tube)

Capillary tube (sealed at one end)

Heating oil (e.g., mineral oil)

1,6-Heptanediol sample

Bunsen burner or heating mantle

Procedure:

Place a few drops of 1,6-Heptanediol into the small test tube.

Invert the sealed capillary tube and place it into the small test tube containing the sample.

Attach the small test tube to the thermometer using a rubber band or wire, ensuring the

sample is level with the thermometer bulb.

Suspend the thermometer and attached tube in the Thiele tube containing heating oil,

making sure the oil level is above the sample but below the opening of the small test tube.
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Gently heat the side arm of the Thiele tube.[10]

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary

tube.

Continue gentle heating until a steady stream of bubbles is observed.

Turn off the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just

begins to enter the capillary tube.[11] Record this temperature.

Determination of Solubility
Objective: To qualitatively assess the solubility of 1,6-Heptanediol in various solvents.

Materials:

Test tubes and rack

1,6-Heptanediol sample

Spatula

Various solvents (e.g., water, ethanol, acetone, toluene, hexane)

Vortex mixer (optional)

Procedure:

Place approximately 0.1 g of 1,6-Heptanediol into a series of clean, dry test tubes.

To each test tube, add 2 mL of a different solvent.

Agitate each tube vigorously for 1-2 minutes. A vortex mixer can be used for more efficient

mixing.[12]

Allow the tubes to stand and observe whether the solid has dissolved completely, partially, or

not at all.
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Record the solubility of 1,6-Heptanediol in each solvent as soluble, partially soluble, or

insoluble.[13]

Experimental Workflow for the Oxidation to Heptanoic
Acid
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Reaction Setup

Workup

Purification and Analysis

Dissolve 1,6-Heptanediol in an appropriate solvent (e.g., acetone) in a round-bottom flask.

Add an aqueous solution of the oxidizing agent (e.g., KMnO4) dropwise with stirring.

Maintain the reaction temperature with a cooling bath.

Quench the reaction (e.g., with sodium bisulfite for KMnO4).

Acidify the mixture with a mineral acid (e.g., HCl).

Extract the product with an organic solvent (e.g., diethyl ether).

Wash the organic layer with brine, dry over anhydrous MgSO4, and filter.

Remove the solvent under reduced pressure.

Purify the crude product by distillation or chromatography.

Characterize the final product (Heptanoic Acid) by NMR, IR, and MS.
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Caption: Experimental workflow for the oxidation of 1,6-Heptanediol.
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Experimental Workflow for Polyurethane Synthesis

Reaction Setup

Polymerization

Product Isolation and Characterization

Charge a moisture-free reactor with 1,6-Heptanediol and a suitable solvent (e.g., anhydrous DMF).

Add a catalyst (e.g., dibutyltin dilaurate).

Heat the mixture to the desired reaction temperature under an inert atmosphere (e.g., N2).

Add the diisocyanate (e.g., MDI) dropwise to the reaction mixture with vigorous stirring.

Monitor the reaction progress by FTIR (disappearance of the -NCO peak).

Continue stirring at the reaction temperature until the desired molecular weight is achieved.

Precipitate the polyurethane by pouring the reaction mixture into a non-solvent (e.g., methanol).

Filter and wash the polymer.

Dry the polyurethane under vacuum.

Characterize the polymer by GPC (molecular weight), DSC (thermal properties), and tensile testing (mechanical properties).
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Caption: Experimental workflow for the synthesis of polyurethane from 1,6-Heptanediol.

Conclusion
1,6-Heptanediol is a valuable difunctional molecule with well-defined, albeit not extensively

documented, chemical properties. Its reactivity, particularly in oxidation and polymerization

reactions, makes it a useful intermediate in the synthesis of a variety of other compounds. The

experimental protocols provided in this guide offer a framework for the characterization and

utilization of 1,6-Heptanediol in a research and development setting. Further investigation into

its specific reaction kinetics and the properties of its derivatives will undoubtedly expand its

applications in materials science and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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